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Compound of Interest

Compound Name: 2-Amino-5-bromopyridine

Cat. No.: B118841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

experimental protocols, and synthetic applications of 2-Amino-5-bromopyridine, a key

intermediate in pharmaceutical and agrochemical research.

Core Properties of 2-Amino-5-bromopyridine
2-Amino-5-bromopyridine is a substituted pyridine derivative with the molecular formula

C₅H₅BrN₂.[1] It serves as a versatile building block in organic synthesis, particularly in the

development of novel therapeutic agents. Its structure, featuring both an amino group and a

bromine atom on the pyridine ring, allows for a wide range of chemical modifications, making it

a valuable precursor for complex molecules.[2]

Physicochemical Data
A summary of the key quantitative data for 2-Amino-5-bromopyridine is presented in the table

below for easy reference and comparison.
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Property Value Source

Melting Point 133-138 °C [2][3][4]

135-145 °C [5]

Molecular Weight 173.01 g/mol [3][6]

Molecular Formula C₅H₅BrN₂ [1][3]

Appearance

White to off-white, light yellow

or tan powder or crystalline

powder or chunks.

[3]

Solubility

Soluble in methanol,

chloroform, ethyl acetate.

Slightly soluble in water.

[7]

CAS Number 1072-97-5 [3]

Experimental Protocol: Melting Point Determination
The melting point of 2-Amino-5-bromopyridine is a critical parameter for its identification and

purity assessment. A standard experimental protocol for its determination using a capillary

melting point apparatus is detailed below.

Principle
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Impurities typically depress the melting point and broaden the melting range.

Materials and Apparatus
2-Amino-5-bromopyridine sample

Melting point capillary tubes (sealed at one end)

Melting point apparatus

Mortar and pestle
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Spatula

Procedure
Sample Preparation:

Place a small amount of the 2-Amino-5-bromopyridine sample on a clean, dry surface.

If the sample consists of large crystals, gently crush it into a fine powder using a mortar

and pestle.

Tap the open end of a capillary tube into the powdered sample to introduce a small

amount of the solid.

Invert the capillary tube and gently tap the sealed end on a hard surface to pack the

sample into the bottom of the tube. The packed sample height should be approximately 2-

3 mm.

Loading the Apparatus:

Carefully insert the capillary tube containing the sample into the sample holder of the

melting point apparatus.

Melting Point Measurement:

Set the starting temperature of the apparatus to approximately 10-15°C below the

expected melting point of 2-Amino-5-bromopyridine (around 120°C).

Set the heating rate to a rapid value (e.g., 10-20°C/minute) to quickly approach the melting

range.

Once the temperature is about 15°C below the expected melting point, reduce the heating

rate to 1-2°C/minute to ensure accurate determination.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (T1).
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Continue heating and record the temperature at which the last solid particle melts (T2).

The melting point range is reported as T1 - T2.

Post-Measurement:

Turn off the apparatus and allow it to cool.

Dispose of the used capillary tube in the designated glass waste container.

Experimental Workflow Diagram
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Experimental Workflow for Melting Point Determination

Sample Preparation

Crush sample to fine powder

Pack sample into capillary tube (2-3 mm)

Loading into Apparatus

Insert capillary into melting point apparatus

Measurement

Set initial temperature (~120°C) and rapid heating rate

Reduce heating rate to 1-2°C/min near melting point

Observe and record T1 (first liquid) and T2 (all liquid)

Reporting

Report melting point range (T1 - T2)

Click to download full resolution via product page

Caption: Workflow for determining the melting point of a solid organic compound.
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Role in Drug Development and Signaling Pathways
2-Amino-5-bromopyridine is a crucial intermediate in the synthesis of a variety of biologically

active molecules. Its utility in medicinal chemistry stems from the ability to functionalize both

the amino group and the bromine atom, allowing for the construction of diverse molecular

scaffolds.[2] It is particularly valuable in the synthesis of azaarenes and other polycyclic

compounds, which are prevalent in many drug candidates.[8]

While 2-Amino-5-bromopyridine itself is not typically the final active pharmaceutical

ingredient (API), it serves as a foundational component for molecules designed to interact with

specific biological targets. For instance, derivatives of 2-Amino-5-bromopyridine have been

utilized in the synthesis of kinase inhibitors, which are a major class of anti-cancer drugs.

Representative Signaling Pathway: Kinase Inhibition
Many cancers are driven by the aberrant activity of protein kinases, which are key components

of signaling pathways that regulate cell growth, proliferation, and survival. Small molecule

inhibitors are designed to block the activity of these kinases, thereby halting the downstream

signaling cascade that promotes cancer progression. The diagram below illustrates a

simplified, representative signaling pathway that can be targeted by kinase inhibitors

synthesized from precursors like 2-Amino-5-bromopyridine.
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Representative Kinase Inhibitor Signaling Pathway
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Caption: A generalized signaling pathway targeted by kinase inhibitors.

It is important to emphasize that 2-Amino-5-bromopyridine is a precursor to the inhibitor

molecule. Through multi-step synthesis, the pyridine core is elaborated with other chemical

moieties to create a compound with high affinity and selectivity for the target kinase.

Conclusion
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2-Amino-5-bromopyridine is a compound of significant interest to the pharmaceutical and

chemical industries. Its well-defined melting point and versatile chemical reactivity make it an

invaluable starting material for the synthesis of a wide array of complex organic molecules,

including those with potential therapeutic applications in areas such as oncology and

inflammatory diseases. The standardized protocols for its characterization and its strategic

application in the synthesis of targeted therapies underscore its importance in modern drug

discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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